1-Nitrohexane
1-Nitrohexane
The electroreduction of 1-nitrohexane in the absence and presence of n-octanol and n-decanol has been studied.
1-nitrohexane is a clear colorless liquid. Insoluble in water. (NTP, 1992)
1-nitrohexane is a primary nitroalkane that is hexane substituted by a nitro group at position 1. It has a role as a human urinary metabolite. It derives from a hydride of a hexane.
1-nitrohexane is a clear colorless liquid. Insoluble in water. (NTP, 1992)
1-nitrohexane is a primary nitroalkane that is hexane substituted by a nitro group at position 1. It has a role as a human urinary metabolite. It derives from a hydride of a hexane.
Brand Name:
Vulcanchem
CAS No.:
646-14-0
VCID:
VC20773539
InChI:
InChI=1S/C6H13NO2/c1-2-3-4-5-6-7(8)9/h2-6H2,1H3
SMILES:
CCCCCC[N+](=O)[O-]
Molecular Formula:
C6H13NO2
Molecular Weight:
131.17 g/mol
1-Nitrohexane
CAS No.: 646-14-0
Cat. No.: VC20773539
Molecular Formula: C6H13NO2
Molecular Weight: 131.17 g/mol
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Specification
| Description | The electroreduction of 1-nitrohexane in the absence and presence of n-octanol and n-decanol has been studied. 1-nitrohexane is a clear colorless liquid. Insoluble in water. (NTP, 1992) 1-nitrohexane is a primary nitroalkane that is hexane substituted by a nitro group at position 1. It has a role as a human urinary metabolite. It derives from a hydride of a hexane. |
|---|---|
| CAS No. | 646-14-0 |
| Molecular Formula | C6H13NO2 |
| Molecular Weight | 131.17 g/mol |
| IUPAC Name | 1-nitrohexane |
| Standard InChI | InChI=1S/C6H13NO2/c1-2-3-4-5-6-7(8)9/h2-6H2,1H3 |
| Standard InChI Key | FEYJIFXFOHFGCC-UHFFFAOYSA-N |
| SMILES | CCCCCC[N+](=O)[O-] |
| Canonical SMILES | CCCCCC[N+](=O)[O-] |
| Boiling Point | 356 to 358 °F at 760 mm Hg (NTP, 1992) 193.0 °C |
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